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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing Indocyanine Green-trans-
cyclooctene (ICG-TCO) in flow cytometry applications. This powerful tool enables the highly
specific and efficient labeling of cells for analysis, leveraging the principles of bioorthogonal
chemistry.

Introduction to ICG-TCO and Bioorthogonal
Labeling

Indocyanine Green (ICG) is a near-infrared (NIR) fluorescent dye with a well-established safety
profile, approved for clinical use. When coupled with trans-cyclooctene (TCO), it becomes a
key component in a bioorthogonal labeling strategy. This strategy relies on the inverse-
electron-demand Diels-Alder (iEDDA) reaction, a rapid and highly specific “click chemistry"
reaction between TCO and a tetrazine (Tz) moiety.[1] This reaction proceeds efficiently under
physiological conditions, making it ideal for labeling living cells with minimal perturbation.

The "pre-targeting" approach is commonly employed. In this method, a biomolecule of interest
on the cell surface (e.g., an antibody target) is first labeled with a TCO group. Subsequently,
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the ICG-TCO conjugate is introduced and specifically reacts with the tetrazine-modified target,
resulting in fluorescently labeled cells that can be analyzed by flow cytometry.

Key Advantages of ICG-TCO for Flow Cytometry

¢ High Specificity: The bioorthogonal nature of the TCO-tetrazine reaction ensures minimal off-
target labeling, leading to a high signal-to-noise ratio.

o Near-Infrared Fluorescence: ICG's emission in the NIR spectrum (~810-830 nm) minimizes
autofluorescence from biological samples, enhancing sensitivity.[2][3][4]

o Biocompatibility: The reaction occurs under physiological conditions without the need for
toxic catalysts.

o Versatility: This method can be adapted to label a wide range of cellular targets by modifying
the targeting molecule (e.g., antibody, ligand) with TCO.

Experimental Workflow and Signaling Pathway

The general workflow for a pre-targeting experiment using ICG-TCO for flow cytometry involves
the initial labeling of a cellular target with a TCO-modified molecule, followed by the "click"
reaction with a tetrazine-modified ICG probe.
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Caption: Pre-targeting workflow for ICG-TCO labeling in flow cytometry.

Experimental Protocols
Protocol 1: Preparation of TCO-Modified Antibodies

This protocol describes the modification of a primary antibody with a TCO-NHS ester for use in
a pre-targeting strategy.

Materials:
* Primary antibody of interest (in an amine-free buffer, e.g., PBS, pH 7.4)
¢ TCO-PEGN-NHS ester (n can be varied to optimize linker length)

e Anhydrous Dimethyl Sulfoxide (DMSO)
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e Desalting column (e.g., Sephadex G-25)
e Quenching buffer (e.g., 1 M Tris-HCI, pH 8.0)
Procedure:

o Antibody Preparation: Prepare the antibody solution at a concentration of 1-10 mg/mL in an
amine-free buffer.

o TCO-NHS Ester Stock Solution: Immediately before use, dissolve the TCO-PEGN-NHS ester
in DMSO to a concentration of 10-20 mM.

o Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-NHS ester stock solution to
the antibody solution. The optimal ratio should be determined empirically.

 Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle
mixing, protected from light.

e Quenching (Optional): To stop the reaction, add the quenching buffer to a final concentration
of 50-100 mM and incubate for 10-15 minutes at room temperature.

 Purification: Remove the unreacted TCO-NHS ester using a desalting column equilibrated
with the desired storage buffer (e.g., PBS).

o Characterization: Determine the degree of labeling (DOL) by comparing the mass of the
labeled and unlabeled antibody using mass spectrometry.

Protocol 2: Staining of Cells with TCO-Modified
Antibody and ICG-Tetrazine

This protocol outlines the two-step staining procedure for flow cytometry analysis.
Materials:
» Single-cell suspension of target cells

o TCO-modified antibody (from Protocol 1)
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e ICG-Tetrazine

e Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA)
o Wash Buffer (e.g., PBS)

Procedure:

o Cell Preparation: Prepare a single-cell suspension at a concentration of 1 x 10”6 cells/mL in
Flow Cytometry Staining Buffer.

e Pre-targeting with TCO-Antibody:

o Add the TCO-modified antibody to the cell suspension at a pre-determined optimal
concentration.

o Incubate for 30-60 minutes at 4°C, protected from light.

o Wash the cells twice with 2 mL of cold Wash Buffer to remove unbound antibody.
Centrifuge at 300-400 x g for 5 minutes for each wash.

e |CG-Tetrazine Labeling:

o Prepare a fresh solution of ICG-Tetrazine in Flow Cytometry Staining Buffer at a
concentration of 1-10 uM (the optimal concentration should be determined empirically).

o Resuspend the cell pellet in the ICG-Tetrazine solution.

o Incubate for 15-30 minutes at room temperature, protected from light.
e Final Washes:

o Wash the cells twice with 2 mL of Flow Cytometry Staining Buffer.
o Flow Cytometry Analysis:

o Resuspend the final cell pellet in an appropriate volume of Flow Cytometry Staining Buffer.
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o Analyze the cells on a flow cytometer equipped with a near-infrared laser for excitation
(e.g., 785 nm) and an appropriate emission filter for ICG (e.g., >810 nm).

Data Presentation

The following tables provide an example of how to present quantitative data from an ICG-TCO

flow cytometry experiment.

Table 1. Optimization of ICG-Tetrazine Staining Concentration

ICG-Tetrazine Mean Fluorescence o
Concentration (uM) Intensity (MFI) % Positive Cells
0.1 150 + 20 5%

0.5 800+ 75 45%

1.0 2500 £ 210 92%

5.0 2650 + 230 93%

10.0 2700 = 250 94%

Control (no ICG-Tz2) 50+ 10 <1%

Table 2: Comparison of ICG-TCO with a Conventional Fluorophore

Signal-to-Noise
Non-Target Cell

Labeling Method Target Cell MFI T Ratio (Target/Non-
Target)

ICG-TCO (Pre-

] 2550 + 220 60 + 15 42.5
targeting)
Conventional APC-

1800 + 150 120 + 30 15.0
Antibody
Troubleshooting
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Problem

Possible Cause

Solution

Weak or No Signal

Insufficient TCO labeling of the
antibody.

Optimize the TCO-NHS ester

to antibody molar ratio.

Low expression of the target

antigen.

Use a cell line with higher
target expression or amplify
the signal with a secondary

antibody.

Inefficient ICG-Tetrazine

reaction.

Increase the incubation time or

concentration of ICG-Tetrazine.

Ensure ICG-Tetrazine is fresh.

Incorrect flow cytometer

settings.

Verify the use of appropriate
NIR laser and emission filters
for ICG.

High Background Staining

Non-specific binding of the
TCO-antibody.

Include a blocking step (e.g.,
with Fc block) before antibody
incubation. Titrate the antibody
to the lowest effective

concentration.

Excess unbound ICG-

Tetrazine.

Increase the number of wash
steps after ICG-Tetrazine

incubation.

Cell aggregates.

Filter the cell suspension

before analysis.

High Cell Death

Toxicity of reagents.

Reduce incubation times or
reagent concentrations.
Ensure all steps are performed
at the recommended

temperatures.

Logical Relationship Diagram for Troubleshooting
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Start Troubleshooting
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Caption: A logical flowchart for troubleshooting ICG-TCO flow cytometry experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes and Protocols for ICG-TCO in Flow
Cytometry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369987/docs#application-notes-and-protocols-for-
icg-tco-in-flow-cytometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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